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  4. N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
Brand Name: Vulcanchem
CAS No.: 307545-86-4
VCID: VC0382826
InChI: InChI=1S/C21H22N4O3S/c1-13-3-8-16-17(9-13)29-20-19(16)21(27)25(12-22-20)11-18(26)24-23-10-14-4-6-15(28-2)7-5-14/h4-7,10,12-13H,3,8-9,11H2,1-2H3,(H,24,26)/b23-10+
SMILES: CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)NN=CC4=CC=C(C=C4)OC
Molecular Formula: C21H22N4O3S
Molecular Weight: 410.5g/mol

N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide

CAS No.: 307545-86-4

Main Products

VCID: VC0382826

Molecular Formula: C21H22N4O3S

Molecular Weight: 410.5g/mol

N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide - 307545-86-4

CAS No. 307545-86-4
Product Name N-[(E)-(4-Methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
Molecular Formula C21H22N4O3S
Molecular Weight 410.5g/mol
IUPAC Name N-[(E)-(4-methoxyphenyl)methylideneamino]-2-(7-methyl-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-3-yl)acetamide
Standard InChI InChI=1S/C21H22N4O3S/c1-13-3-8-16-17(9-13)29-20-19(16)21(27)25(12-22-20)11-18(26)24-23-10-14-4-6-15(28-2)7-5-14/h4-7,10,12-13H,3,8-9,11H2,1-2H3,(H,24,26)/b23-10+
Standard InChIKey ZQAWQDPKHUAWLD-AUEPDCJTSA-N
Isomeric SMILES CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)N/N=C/C4=CC=C(C=C4)OC
SMILES CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)NN=CC4=CC=C(C=C4)OC
Canonical SMILES CC1CCC2=C(C1)SC3=C2C(=O)N(C=N3)CC(=O)NN=CC4=CC=C(C=C4)OC
PubChem Compound 9617836
Last Modified Nov 11 2021
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